Cas no 16723-58-3 (3,4-dihydro-1H-2lambda6-benzothiopyran-2,2,4-trione)

• Product Name: 3,4-dihydro-1H-2lambda6-benzothiopyran-2,2,4-trione
• CAS No: 16723-58-3
• MF: C₉H₈O₃S
• MW: 196.223021507263
• CID: 2658586
• Update Time: 2023-11-22

3,4-dihydro-1H-2lambda6-benzothiopyran-2,2,4-trione Chemical and Physical Properties

Names and Identifiers

• 2,2-dioxo-1H-isothiochromen-4-one
• Isothiochroman-4-one 2,2-dioxide
• Isothiochroman-4-one, 2,2-dioxide
• Isothiochromanone 2,2-dioxide
• WZCXMBLDKALJTK-UHFFFAOYSA-N
• isothiochromen-4-one 2,2-dioxide
• MB69200
• 2-Benzothiopyran-2,2,4(1H,3H)-trione
• 1H-Isothiochromen-4(3H)-one 2,2-dioxide #
• 1H-2-Benzothiopyran-4(3H)-one, 2,2-dioxide
• 3,4-dihydro-1H-2??-benzothiopyran-2,2,4-trione
• 3,4-dihydro-1H-2lambda-benzothiopyran-2,2,4-trione
• 3,
• 3,4-dihydro-1H-2lambda6-benzothiopyran-2,2,4-trione

• Inchi： 1S/C9H8O3S/c10-9-6-13(11,12)5-7-3-1-2-4-8(7)9/h1-4H,5-6H2
• InChI Key： WZCXMBLDKALJTK-UHFFFAOYSA-N
• SMILES： S1(CC(C2C=CC=CC=2C1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 312
• Topological Polar Surface Area: 59.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromanes Isothiochromanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isothiochromanes